2-(3-chlorophenoxy)-N-[4-(diethylamino)phenyl]propanamide

• IUPAC Name: 2-(3-chlorophenoxy)-N-[4-(diethylamino)phenyl]propanamide
• InChI: InChI=1S/C19H23ClN2O2/c1-4-22(5-2)17-11-9-16(10-12-17)21-19(23)14(3)24-18-8-6-7-15(20)13-18/h6-14H,4-5H2,1-3H3,(H,21,23)
• InChI Key: NGACEDRMYFVWLD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)C(C)OC2=CC(=CC=C2)Cl
• Molecular Formula: C19H23ClN2O2
• Molecular Weight: 346.8 g/mol

Description

2-(3-chlorophenoxy)-N-[4-(diethylamino)phenyl]propanamide is an organic compound with a complex structure that includes a chlorophenoxy group and a diethylamino phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-chlorophenoxy)-N-[4-(diethylamino)phenyl]propanamide typically involves multiple steps. One common method starts with the reaction of 3-chlorophenol with propionyl chloride to form 3-chlorophenoxypropionyl chloride. This intermediate is then reacted with 4-(diethylamino)aniline under basic conditions to yield the final product. The reaction conditions often involve the use of solvents such as dichloromethane and catalysts like triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(3-chlorophenoxy)-N-[4-(diethylamino)phenyl]propanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, especially at the chlorophenoxy group, using reagents such as sodium hydroxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Sodium hydroxide in aqueous solution or potassium tert-butoxide in aprotic solvents.

Major Products

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(3-chlorophenoxy)-N-[4-(diethylamino)phenyl]propanamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential as a biochemical probe to study enzyme activities and protein interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-(3-chlorophenoxy)-N-[4-(diethylamino)phenyl]propanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby reducing inflammation. The exact molecular pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

4-chlorophenoxyacetic acid: A plant growth regulator with a similar chlorophenoxy group.

2-(4-diethylamino)phenyl)-3-hydroxy-4H-chromen-4-one: A compound with a diethylamino phenyl group, used as a fluorescent probe.

Uniqueness

2-(3-chlorophenoxy)-N-[4-(diethylamino)phenyl]propanamide is unique due to its combination of functional groups, which confer specific chemical and biological properties